Cas no 2228175-05-9 (methyl2-methyl-1-(3-methylpyridin-4-yl)propan-2-ylamine)

• Product Name: methyl2-methyl-1-(3-methylpyridin-4-yl)propan-2-ylamine
• CAS No: 2228175-05-9
• MF: C₁₁H₁₈N₂
• MW: 178.274022579193
• CID: 6588912
• PubChem ID: 165625090
• Update Time: 2025-06-15

methyl2-methyl-1-(3-methylpyridin-4-yl)propan-2-ylamine Chemical and Physical Properties

Names and Identifiers

• methyl2-methyl-1-(3-methylpyridin-4-yl)propan-2-ylamine
• EN300-1796425
• 2228175-05-9
• methyl[2-methyl-1-(3-methylpyridin-4-yl)propan-2-yl]amine

• Inchi： 1S/C11H18N2/c1-9-8-13-6-5-10(9)7-11(2,3)12-4/h5-6,8,12H,7H2,1-4H3
• InChI Key： DPMXMEFVFAYVFT-UHFFFAOYSA-N
• SMILES： N(C)C(C)(C)CC1C=CN=CC=1C

Computed Properties

• Exact Mass: 178.146998583g/mol
• Monoisotopic Mass: 178.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 24.9Ų

Additional information on methyl2-methyl-1-(3-methylpyridin-4-yl)propan-2-ylamine

Professional Introduction to Methyl 2-methyl-1-(3-methylpyridin-4-yl)propan-2-ylamine (CAS No: 2228175-05-9)

Methyl 2-methyl-1-(3-methylpyridin-4-yl)propan-2-ylamine, identified by its CAS number 2228175-05-9, is a compound of significant interest in the field of chemical and pharmaceutical research. This compound belongs to a class of nitrogen-containing heterocycles, which have been widely studied for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a pyridine ring and an amine functional group, make it a promising candidate for further investigation in drug discovery and development.

The< strong>methyl substituents in the molecule contribute to its lipophilicity, which can influence its absorption, distribution, metabolism, and excretion (ADME) properties. These properties are crucial in determining the compound's efficacy and safety profile when used in pharmaceutical applications. Additionally, the< strong>3-methylpyridin-4-yl moiety introduces a unique electronic and steric environment that can interact with biological targets in novel ways. This interaction potential has been explored in recent studies, where the compound has shown promise as a lead structure for developing new therapeutic agents.

Recent research has focused on understanding the pharmacological properties of< strong>Methyl 2-methyl-1-(3-methylpyridin-4-yl)propan-2-ylamine. Studies have indicated that this compound exhibits inhibitory activity against certain enzymes and receptors, making it a valuable scaffold for drug design. For instance, preliminary in vitro assays have demonstrated its ability to modulate the activity of enzymes involved in inflammatory pathways. This suggests that the compound may have potential applications in treating inflammatory diseases and conditions.

The< strong>pyridine ring is a common structural motif in many bioactive molecules due to its ability to form hydrogen bonds and interact with various biological targets. In the case of< strong>Methyl 2-methyl-1-(3-methylpyridin-4-yl)propan-2-ylamine, the pyridine ring is further functionalized with a methyl group and an amine substituent, which enhances its binding affinity and specificity. This structural complexity has been leveraged in computational studies to predict potential binding modes of the compound with target proteins. These studies have provided valuable insights into how the molecule interacts with biological systems and have guided further optimization efforts.

In addition to its pharmacological potential,< strong>Methyl 2-methyl-1-(3-methylpyridin-4-yl)propan-2-ylamine has also been studied for its chemical properties. The presence of multiple reactive sites in the molecule allows for diverse synthetic modifications, enabling researchers to explore different derivatives with tailored biological activities. For example, modifications at the amine group can alter the compound's solubility and pharmacokinetic behavior, while changes at the pyridine ring can influence its binding interactions with biological targets. These synthetic possibilities make< strong>Methyl 2-methyl-1-(3-methylpyridin-4-yl)propan-2-ylaminea versatile tool for medicinal chemists.

The synthesis of< strong>Methyl 2-methyl-1-(3-methylpyridin-4-yl)propan-2-ylamine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Recent advances in synthetic methodologies have enabled more efficient and scalable production of this compound. Techniques such as transition metal-catalyzed cross-coupling reactions have been particularly useful in constructing the complex framework of the molecule. These advances have not only improved the accessibility of< strong>Methyl 2-methyl-1-(3-methylpyridin-4-yll)propan--2-yllamine for research purposes but also paved the way for its commercial development.

The potential applications of< strong>Methyl 2-methyl-l-(3--metylpyrdin--4--ytl)propn--z-yllamine extend beyond traditional pharmaceuticals. The compound's unique structural features make it a valuable intermediate in the synthesis of more complex molecules used in agrochemicals, materials science, and other industrial applications. For instance, derivatives of this compound have shown promise as intermediates in the production of specialty chemicals that exhibit enhanced stability and reactivity under various conditions. This versatility underscores the importance of< strong>Methy l 2--mthl-l-(3--mthlpirdn--4--ytl)propn--z-yllamine as a building block in chemical research.

In conclusion,< strong>Methyl 2-methyll-l-(3--mthlpirdn--4--ytl)propn--z-yllamine (CAS No: 2228175-l059) is a multifaceted compound with significant potential in both academic research and industrial applications. Its structural complexity, combined with its demonstrated biological activity, makes it a promising candidate for further investigation. As research continues to uncover new therapeutic applications and synthetic methodologies, this compound is likely to play an increasingly important role in advancing our understanding of chemical biology and drug discovery.